Cas no 3845-81-6 (2-{[4-(3-chlorophenyl)-5-{[(4-methoxyphenyl)amino]methyl}-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide)

• Product Name: 2-{[4-(3-chlorophenyl)-5-{[(4-methoxyphenyl)amino]methyl}-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide
• CAS No: 3845-81-6
• MF: C₁₈H₁₈ClN₅O₂S
• MW: 403.885820865631
• CID: 1489566
• PubChem ID: 1170417
• Update Time: 2025-04-21

2-{[4-(3-chlorophenyl)-5-{[(4-methoxyphenyl)amino]methyl}-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{[4-(3-chlorophenyl)-5-{[(4-methoxyphenyl)amino]methyl}-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide
• 2-[[4-(3-chlorophenyl)-5-[(4-methoxyanilino)methyl]-1,2,4-triazol-3-yl]sulfanyl]acetamide
• DTXSID00360792
• 3845-81-6
• AKOS000713860
• ASN 02325273

• Inchi： 1S/C18H18ClN5O2S/c1-26-15-7-5-13(6-8-15)21-10-17-22-23-18(27-11-16(20)25)24(17)14-4-2-3-12(19)9-14/h2-9,21H,10-11H2,1H3,(H2,20,25)
• InChI Key： PABVKZJEXNOJDW-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1C(=NN=C1CNC1C=CC(=CC=1)OC)SCC(N)=O

Computed Properties

• Exact Mass: 403.08724
• Monoisotopic Mass: 403.0869737g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 120Ų

Experimental Properties

• PSA: 95.06